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Compound of Interest

Compound Name: Tiemonium methylsulfate

CAS No.: 6504-57-0

Cat. No.: B1223102

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tiemonium methylsulfate is a quaternary ammonium antimuscarinic agent used as an

antispasmodic to relieve muscle spasms in the intestine, biliary system, uterus, and bladder.[1]

[2] Its mechanism of action involves the competitive antagonism of acetylcholine at muscarinic

receptors and interference with intracellular calcium ion availability, leading to the relaxation of

smooth muscle.[3][4][5] This dual action makes it a subject of interest in pharmacological

research, particularly in studies involving smooth muscle physiology and gastrointestinal

disorders.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in in vitro assays. This document provides a detailed protocol for the preparation, storage, and

application of Tiemonium methylsulfate stock solutions.
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Physicochemical Properties
A summary of the key properties of Tiemonium methylsulfate is provided below. The

molecular weight of the complete salt should be used for all calculations to ensure accurate

molar concentrations.

Property Value Reference

Chemical Name

4-(3-Hydroxy-3-phenyl-3-(2-

thienyl)propyl)-4-

methylmorpholinium methyl

sulfate

[5][6]

Molecular Formula C₁₉H₂₇NO₆S₂ [6]

Molecular Weight 429.6 g/mol [6][7]

Appearance
White to off-white crystalline

powder

Solubility

Freely soluble in water; slightly

soluble in ethanol and

methanol

Mechanism of Action: Dual Antispasmodic Effect
Tiemonium methylsulfate exerts its spasmolytic effect through two primary pathways. Firstly,

it acts as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs) on the

surface of smooth muscle cells, preventing acetylcholine from inducing contraction.[1][3]

Secondly, it exhibits a non-specific, papaverine-like effect by modulating calcium ion (Ca²⁺)

homeostasis. It reinforces the binding of calcium to membrane phospholipids and may inhibit

the release of intracellular Ca²⁺, which is essential for muscle contraction.[3][4]
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Mechanism of action of Tiemonium Methylsulfate.

Experimental Protocols
This section provides a detailed methodology for the preparation of a 100 mM primary stock

solution of Tiemonium methylsulfate and subsequent dilutions for use in in vitro assays.

4.1. Materials and Equipment

Tiemonium methylsulfate powder (MW: 429.6 g/mol )

Sterile, nuclease-free water (e.g., cell culture grade, WFI, or equivalent)

Sterile conical tubes (15 mL and 50 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile syringe filters (0.22 µm pore size, PVDF or PES recommended)

Sterile syringes
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Pipettes and sterile, filtered pipette tips

Laminar flow hood/biosafety cabinet

4.2. Protocol for 100 mM Primary Stock Solution

Calculation: To prepare 10 mL of a 100 mM stock solution:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 100 mmol/L × 0.010 L × 429.6 g/mol × 1000 mg/g

Mass = 429.6 mg

Weighing: In a laminar flow hood, accurately weigh 429.6 mg of Tiemonium methylsulfate
powder using an analytical balance. Transfer the powder into a sterile 15 mL conical tube.

Dissolution:

Add approximately 8 mL of sterile, nuclease-free water to the conical tube.

Cap the tube securely and vortex vigorously for 1-2 minutes until the powder is fully

dissolved. The solution should be clear and colorless.

If dissolution is slow, brief sonication in a water bath can be used. Avoid excessive

heating.

Volume Adjustment: Carefully add sterile water to bring the final volume to exactly 10 mL.

Invert the tube several times to ensure homogeneity.

Sterilization:

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new, sterile conical tube. This step is crucial for removing any

potential microbial contamination, making the stock suitable for cell culture applications.
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Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use, sterile cryovials or

microcentrifuge tubes (e.g., 100 µL aliquots). This prevents repeated freeze-thaw cycles

which can degrade the compound.

Label each aliquot clearly with the compound name, concentration (100 mM), preparation

date, and your initials.

Store aliquots at -20°C for long-term storage (up to 6 months) or at 4°C for short-term use

(up to 2 weeks). Protect from light.

4.3. Preparation of Working Solutions

Prepare working solutions by diluting the primary stock solution in the appropriate cell culture

medium or assay buffer immediately before use.

Example: To prepare 1 mL of a 100 µM working solution:

Use the dilution formula: M₁V₁ = M₂V₂

(100 mM) × V₁ = (0.1 mM) × (1 mL)

V₁ = 0.001 mL = 1 µL

Add 1 µL of the 100 mM primary stock to 999 µL of assay buffer/medium.

Experimental Workflow
The following diagram illustrates the standard workflow from stock solution preparation to its

application in a typical in vitro experiment.
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General workflow for preparing and using Tiemonium Methylsulfate.
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Quantitative Data from Literature
While specific IC₅₀ or pA₂ values for Tiemonium methylsulfate in in vitro biological assays

were not prominently available in the reviewed literature, various studies have utilized it at

specific concentration ranges for analytical purposes. These ranges can serve as a starting

point for designing dose-response experiments. Researchers should perform their own dose-

response curves to determine the optimal concentrations for their specific assay system (e.g.,

cell line, tissue type).

Application Solvent(s)
Concentration
Range

Reference

UV-

Spectrophotometry
Distilled Water 10 - 30 µg/mL [8]

UV-

Spectrophotometry
0.1M HCl, Methanol 10 - 120 µg/mL

UPLC Analysis Ethanol 0.1 - 10 µg/mL [9]

RP-HPLC Analysis Water 1 - 25 µg/mL [10]

In Vitro Pharmacology N/A
Dose-response

studies recommended

Note: 10 µg/mL is approximately 23.3 µM.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling Tiemonium methylsulfate powder and solutions.

Handle the powder in a chemical fume hood or ventilated enclosure to avoid inhalation.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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